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Compound of Interest

Compound Name: 4,5-Dimethyl-1-hexene

Cat. No.: B099456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory or industrial setting. It is not a substitute for a formal Safety Data Sheet (SDS) and

should be used in conjunction with your institution's established safety protocols and a

thorough risk assessment.

Introduction
4,5-Dimethyl-1-hexene (CAS No. 16106-59-5) is an unsaturated aliphatic hydrocarbon with

the molecular formula C8H16.[1] As an alkene, its chemical properties are characterized by the

presence of a double bond, making it a useful intermediate in various chemical syntheses.

However, its physical and toxicological properties necessitate careful handling to mitigate

potential hazards. This guide provides a comprehensive overview of the safety and handling

precautions for 4,5-Dimethyl-1-hexene, based on available data.

Hazard Identification and Classification
While a complete, officially published GHS classification for 4,5-Dimethyl-1-hexene is not

readily available, based on its structure as an unsaturated aliphatic hydrocarbon and data from

similar compounds, it is anticipated to be classified as follows:

Flammable Liquids: Highly flammable.[2][3] Aliphatic hydrocarbons with a similar carbon

number and structure are typically classified as Flammable Liquid, Category 2.[3][4]
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Aspiration Hazard: May be fatal if swallowed and enters airways.[4] This is a common

classification for low-viscosity hydrocarbons.

Skin Corrosion/Irritation: Expected to cause skin irritation.[2][3]

Serious Eye Damage/Eye Irritation: May cause eye irritation.[2][3]

Specific Target Organ Toxicity (Single Exposure): May cause drowsiness or dizziness

(narcotic effects).[2][3]

Neurotoxicity: Classified as a neurotoxin.[2]

Pictograms:

(Pictograms would be inserted here in a formal document, typically including the flame, health

hazard, and exclamation mark symbols based on the classification above).

Signal Word: DANGER

Hazard Statements (Anticipated):

H225: Highly flammable liquid and vapor.[4]

H304: May be fatal if swallowed and enters airways.[4]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H336: May cause drowsiness or dizziness.

Precautionary Statements (Anticipated): A comprehensive list would be provided in a formal

SDS. Key precautions include avoiding ignition sources, using in a well-ventilated area,

wearing protective equipment, and seeking immediate medical attention if swallowed.

Physicochemical and Toxicological Data
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Quantitative safety data for 4,5-Dimethyl-1-hexene is limited. The following table summarizes

available experimental and predicted data. The lack of specific experimental toxicity data (e.g.,

LD50, LC50) is a significant data gap.

Property Value Source/Comment

Physical Properties

CAS Number 16106-59-5 [1]

Molecular Formula C8H16 [1]

Molecular Weight 112.21 g/mol

Appearance Liquid [2]

Boiling Point 108.9 °C (228 °F) [5] (Experimental)

Density 0.732 g/cm³ at 20 °C
[5] (Experimental, as Specific

Gravity)

Flash Point
No experimental data

available.

Predicted to be low, consistent

with other flammable C8

alkenes. For comparison, 1-

Hexene has a flash point of

-26 °C.[6]

Vapor Pressure
No experimental data

available.

Toxicological Data

Oral LD50 (Rat) No data available.

Dermal LD50 (Rabbit) No data available.

Inhalation LC50 (Rat) No data available.

Exposure Limits

Occupational Exposure Limits No specific limits established.

General limits for aliphatic

hydrocarbon vapors may

apply. Consult institutional and

local regulations.
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Handling and Storage
Personal Protective Equipment (PPE)
A thorough risk assessment should guide the selection of PPE. The following are general

recommendations:

Eye/Face Protection: Wear chemical safety goggles. A face shield may be necessary where

splashing is a risk.

Skin Protection:

Gloves: Wear chemically resistant gloves (e.g., nitrile, neoprene). No single glove material

offers universal protection; consult glove manufacturer's compatibility data.

Body Protection: A flame-retardant lab coat is recommended. For larger quantities or tasks

with a higher risk of splashing, a chemical-resistant apron or suit may be necessary.

Respiratory Protection: If working outside of a fume hood or in an area with inadequate

ventilation, a NIOSH-approved respirator with organic vapor cartridges is required.

Safe Handling Practices
Work in a well-ventilated area, preferably in a chemical fume hood.

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Use non-sparking tools and explosion-proof equipment.[8]

Ground and bond containers when transferring liquids to prevent static discharge.[9]

Avoid contact with skin and eyes.

Do not breathe vapors or mists.

Keep containers tightly closed when not in use.[7]

Storage
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Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[9]

Store away from incompatible materials such as strong oxidizing agents.[6]

Store in a designated flammable liquids storage cabinet.

First Aid Measures
Immediate medical attention is crucial in case of significant exposure.

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Seek medical attention if irritation develops or persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If vomiting occurs, keep the head low so that vomit does

not enter the lungs. Seek immediate medical attention.[6] Due to the aspiration hazard, this

is a medical emergency.

Spill and Emergency Procedures
Spill Response Workflow
The following diagram outlines the general procedure for responding to a spill of 4,5-Dimethyl-
1-hexene.
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Workflow for 4,5-Dimethyl-1-hexene Spill

Initial Actions

Hazard Assessment

Major Spill Response Minor Spill Response (Trained Personnel Only)

Spill Occurs

Alert personnel in the immediate area

Evacuate non-essential personnel

Assess spill size and risk

Major Spill?

Evacuate laboratory
Activate fire alarm if necessary

Yes

Don appropriate PPE

No

Call emergency services Ensure adequate ventilation
(e.g., fume hood)

Eliminate all ignition sources

Contain the spill with absorbent material

Absorb the spill

Collect absorbed material into a sealed container

Clean the spill area

Dispose of as hazardous waste

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill of 4,5-Dimethyl-1-hexene.
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Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam. Do

not use a solid stream of water as it may spread the fire.

Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and

flash back. Containers may explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Dispose of 4,5-Dimethyl-1-hexene and any contaminated materials in accordance with all

applicable federal, state, and local regulations. Do not dispose of down the drain. This material

should be handled as hazardous waste.

Conclusion
4,5-Dimethyl-1-hexene is a highly flammable liquid that poses several health hazards,

including skin and eye irritation, narcotic effects, and a severe aspiration risk. While specific

toxicological data is lacking, its similarity to other unsaturated aliphatic hydrocarbons warrants

stringent safety precautions. Adherence to the handling, storage, and emergency procedures

outlined in this guide is essential for minimizing risks when working with this compound. Always

consult a complete and current Safety Data Sheet from the supplier before use and conduct a

thorough, experiment-specific risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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